Cas no 1803757-22-3 (Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate
• CAS No: 1803757-22-3
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4944970
• Update Time: 2025-10-30

Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)5-7-3-9(17)8(6-16)10(4-7)20-12(13,14)15/h3-4,17H,2,5H2,1H3
• InChI Key： WKPWYZMMLUKIHD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C(=CC(=C1)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.7
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate

Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate (CAS No. 1803757-22-3): A Comprehensive Overview

Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate (CAS No. 1803757-22-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential for various applications, particularly in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate is a derivative of phenylacetate with a cyano group, a hydroxyl group, and a trifluoromethylthio substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The cyano group contributes to the compound's reactivity and stability, while the hydroxyl group enhances its solubility in polar solvents. The trifluoromethylthio substituent adds fluorine atoms, which can significantly influence the molecule's electronic properties and biological activity.

The molecular formula of Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate is C₁₄H₁₁F₃NO₃S, and its molecular weight is approximately 320.30 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 100 to 105°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate involves several steps and can be achieved through various routes. One common method involves the reaction of 4-cyano-3-hydroxy-5-(trifluoromethylthio)benzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields the desired product with high purity and yield.

An alternative synthetic route involves the coupling of 4-cyano-3-hydroxybenzoic acid with ethyl trifluoromethyl thioacetate using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method provides an efficient way to introduce the trifluoromethylthio substituent into the molecule.

Biological Activities

Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate has also shown promise as an antioxidant agent. It can scavenge free radicals and protect cells from oxidative stress-induced damage. These properties make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

Clinical Applications and Research Advancements

The potential clinical applications of Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from animal models have shown that this compound can effectively reduce inflammation and oxidative stress in vivo, suggesting its therapeutic potential in treating inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry reported that Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate exhibited potent anti-inflammatory activity in a murine model of collagen-induced arthritis. The compound was found to significantly reduce joint swelling, cartilage destruction, and bone erosion compared to control groups. These findings provide strong evidence for its potential use as an anti-inflammatory agent in clinical settings.

In another study conducted by researchers at a leading pharmaceutical company, Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate was evaluated for its neuroprotective effects in an animal model of Parkinson's disease. The results showed that treatment with this compound led to improved motor function and reduced neuronal loss in the substantia nigra region of the brain. These findings suggest that it may have therapeutic potential for neurodegenerative disorders.

Safety Profile and Future Directions

The safety profile of Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate is an important consideration for its potential use as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further research is needed to fully assess its safety profile in humans.

Ongoing research aims to optimize the pharmacokinetic properties of Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate, including its bioavailability, metabolism, and excretion. Additionally, efforts are being made to develop more potent analogs with enhanced therapeutic efficacy and reduced side effects.

In conclusion, Ethyl 4-cyano-3-hydroxy-5-(trifluoromethylthio)phenylacetate (CAS No. 1803757-22-3) is a promising compound with significant potential for various applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it an attractive candidate for the development of new therapeutic agents targeting inflammatory and oxidative stress-related diseases. Ongoing research continues to uncover new insights into its biological activities and clinical applications, paving the way for future advancements in drug discovery.